Cas no 1025029-46-2 (2-(2-Chlorophenyl)pyrimidine-4,6-diol)
1025029-46-2 structure
Product Name:2-(2-Chlorophenyl)pyrimidine-4,6-diol
CAS No:1025029-46-2
MF:C10H7ClN2O2
MW:222.627781152725
CID:867686
Update Time:2023-08-03
2-(2-Chlorophenyl)pyrimidine-4,6-diol Chemical and Physical Properties
Names and Identifiers
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- 2-(2-chloro-phenyl)-pyrimidine-4,6-diol
- 2-(2-Chlorophenyl)pyrimidine-4,6-diol
- RFKFQEQJCIWXDX-UHFFFAOYSA-N
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- Inchi: 1S/C10H7ClN2O2/c11-7-4-2-1-3-6(7)10-12-8(14)5-9(15)13-10/h1-5H,(H2,12,13,14,15)
- InChI Key: RFKFQEQJCIWXDX-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NC(=CC(N1)=O)O
Computed Properties
- Exact Mass: 222.02
- Monoisotopic Mass: 222.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.7
2-(2-Chlorophenyl)pyrimidine-4,6-diol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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